Cas no 27773-39-3 (Ervamycine)

Ervamycine Properties

Names and Identifiers

• Aspidospermidine-3-carboxylicacid, 2,3,6,7-tetradehydro-16-methoxy-, methyl ester, (5a,12R,19a)-
• Ervamycine
• Methyl (5α,12β,19α)-16-methoxy-2,3,6,7-tetradehydroaspidospermidi ne-3-carboxylate
• 11-Methoxytabersonine
• HDHHC
• (-)-11-Methoxytabersonine
• 16-Methoxytabersonine
• [ "11-Methoxytabersonine" ]
• Methoxytabersonine
• 1-methoxytabersonine
• C11675
• Q21099580
• HY-N3849
• Methyl(5alpha,12beta,19alpha)-16-methoxy-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
• FS-9706
• VX294XSR6T
• CS-0024329
• (-)-11-Methoxytabersonine; 11-Methoxytabersonine; 16-Methoxytabersonine
• methyl 16-methoxy-2,3,6,7-tetradehydro-5alpha,12beta,19alpha-aspidospermidine-3-carboxylate
• CHEBI:769
• NS00094509
• ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 2,3,6,7-TETRADEHYDRO-16-METHOXY-, METHYL ESTER, (5.ALPHA.,12R,19.ALPHA.)-
• XE172909
• 27773-39-3
• methyl (1R,12R,19S)-12-ethyl-5-methoxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate
• 16-methoxy-tabersonine
• AKOS032962272
• CHEMBL1165751
• DTXSID301032205
• Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-16-methoxy-, methyl ester, (5alpha,12R,19alpha)-
• DA-52992
• +Expand

• InChIKey： AEXBRBWRPNGGEZ-FKBYEOEOSA-N
• Inchi： 1S/C22H26N2O3/c1-4-21-8-5-10-24-11-9-22(20(21)24)16-7-6-14(26-2)12-17(16)23-18(22)15(13-21)19(25)27-3/h5-8,12,20,23H,4,9-11,13H2,1-3H3/t20-,21-,22-/m0/s1
• SMILES： O(C([H])([H])[H])C(C1C([H])([H])[C@@]2(C([H])=C([H])C([H])([H])N3C([H])([H])C([H])([H])[C@@]4(C5C([H])=C([H])C(=C([H])C=5N([H])C4=1)OC([H])([H])[H])[C@@]32[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 366.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 366.194
• Heavy Atom Count: 27
• Complexity: 716
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 50.8

Experimental Properties

• LogP: 3.30570
• PSA: 50.80000
• Color/Form: Yellow powder